Cas no 20845-23-2 (methyl 1-methyl-2-oxo-pyridine-4-carboxylate)
20845-23-2 structure
Product Name:methyl 1-methyl-2-oxo-pyridine-4-carboxylate
CAS No:20845-23-2
MF:C8H9NO3
MW:167.161962270737
MDL:MFCD01860212
CID:253257
PubChem ID:819408
Update Time:2025-09-21
methyl 1-methyl-2-oxo-pyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
- 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylic acid methyl ester
- 4-Pyridinecarboxylicacid, 1,2-dihydro-1-methyl-2-oxo-, methyl ester
- methyl 1-methyl-2-oxopyridine-4-carboxylate
- 1,2-Dihydro-4-methoxycarbonyl-1-methyl-2-oxopyridin
- 4-methoxycarbonyl-1-methyl-2(1H)-pyridone
- 4-methoxycarbonyl-2(1H)-pyridone
- methyl 1-methyl-2-oxo-1,2-dihydro-4-pyridinecarboxylate
- HQKRJZUSDCFNHF-UHFFFAOYSA-N
- SBB088058
- PB27549
- Methyl 1-methyl-2-oxo-pyridine-4-carboxylate
- methyl 1-methyl-6-oxohydropyridine-4-car
- AKOS006228124
- 4-Pyridinecarboxylic acid, 1,2-dihydro-1-methyl-2-oxo-, methyl ester
- 20845-23-2
- methyl1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate
- AJ-333/25022077
- FT-0747985
- SY097558
- 1-Methyl-2-oxo-1,2-dihydro-pyridine-4-carboxylic acid methyl ester
- AS-33543
- SCHEMBL2899557
- CS-0049227
- MFCD01860212
- AMY12133
- AC-28894
- A879391
- DB-023330
- methyl 1-methyl-2-oxo-pyridine-4-carboxylate
-
- MDL: MFCD01860212
- Inchi: 1S/C8H9NO3/c1-9-4-3-6(5-7(9)10)8(11)12-2/h3-5H,1-2H3
- InChI Key: HQKRJZUSDCFNHF-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CN(C)C(C=1)=O)=O
Computed Properties
- Exact Mass: 167.05800
- Monoisotopic Mass: 167.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 278
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 46.6
- XLogP3: 0
Experimental Properties
- PSA: 48.30000
- LogP: 0.17190
methyl 1-methyl-2-oxo-pyridine-4-carboxylate Customs Data
- HS CODE:2933399090
- Customs Data:
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
methyl 1-methyl-2-oxo-pyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM107502-10g |
methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate |
20845-23-2 | 97% | 10g |
$275 | 2021-08-06 | |
| Alichem | A029182093-5g |
Methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate |
20845-23-2 | 95% | 5g |
$378.00 | 2023-09-02 | |
| Alichem | A029182093-10g |
Methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate |
20845-23-2 | 95% | 10g |
$544.17 | 2023-09-02 | |
| Alichem | A029182093-25g |
Methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate |
20845-23-2 | 95% | 25g |
$995.86 | 2023-09-02 | |
| TRC | M338528-50mg |
Methyl 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylate |
20845-23-2 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M338528-100mg |
Methyl 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylate |
20845-23-2 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | M338528-500mg |
Methyl 1-Methyl-2-oxo-1,2-dihydropyridine-4-carboxylate |
20845-23-2 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Chemenu | CM107502-25g |
methyl 1-methyl-2-oxo-1,2-dihydropyridine-4-carboxylate |
20845-23-2 | 97% | 25g |
$481 | 2023-02-17 | |
| eNovation Chemicals LLC | D494781-5G |
methyl 1-methyl-2-oxo-pyridine-4-carboxylate |
20845-23-2 | 97% | 5g |
$190 | 2024-05-23 | |
| eNovation Chemicals LLC | D494781-10G |
methyl 1-methyl-2-oxo-pyridine-4-carboxylate |
20845-23-2 | 97% | 10g |
$300 | 2024-05-23 |
methyl 1-methyl-2-oxo-pyridine-4-carboxylate Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
20845-23-2 (methyl 1-methyl-2-oxo-pyridine-4-carboxylate) Related Products
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